Cas no 13909-03-0 (Urea,N-(2-chloroethyl)-N'-cyclopentyl-N-nitroso-)

Urea,N-(2-chloroethyl)-N'-cyclopentyl-N-nitroso- structure
13909-03-0 structure
Product Name:Urea,N-(2-chloroethyl)-N'-cyclopentyl-N-nitroso-
CAS No:13909-03-0
MF:C8H14ClN3O2
MW:219.668660640717
CID:183479
PubChem ID:83808
Update Time:2025-04-19

Urea,N-(2-chloroethyl)-N'-cyclopentyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-(2-chloroethyl)-N'-cyclopentyl-N-nitroso-
    • 1-(2-chloroethyl)-3-cyclopentyl-1-nitrosourea
    • 1-(2-chloroethyl)-3-cyclopentyl-1-nitroso-urea
    • AC1Q5IMZ
    • AI3-52895
    • BRN 2848612
    • N-(2-Chloroethyl)-N'-cyclopentyl-N-nitrosourea
    • NSC90330
    • Urea, 1-(2-chloroethyl)-3-cyclopentyl-1-nitroso-
    • NSC-90330
    • CHEMBL268496
    • Urea, N-(2-chloroethyl)-N'-cyclopentyl-N-nitroso-
    • 13909-03-0
    • Urea, N-(2-chloroethyl)-N'-cyclopentyl-N-nitroso- (9CI)
    • DTXSID90160900
    • NSC 90330
    • Inchi: 1S/C8H14ClN3O2/c9-5-6-12(11-14)8(13)10-7-3-1-2-4-7/h7H,1-6H2,(H,10,13)
    • InChI Key: XZGYNWBIAGZROB-UHFFFAOYSA-N
    • SMILES: ClCCN(C(NC1CCCC1)=O)N=O

Computed Properties

  • Exact Mass: 219.07762
  • Monoisotopic Mass: 219.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.77
  • LogP: 2.25170
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